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Compound of Interest

Compound Name: Glutamylisoleucine

Cat. No.: B15289277 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure and

sustainable research environment. This guide provides detailed procedures for the proper

disposal of Glutamylisoleucine, a dipeptide composed of glutamic acid and isoleucine.

While Glutamylisoleucine is not classified as a hazardous chemical under the Occupational

Safety and Health Administration (OSHA) Hazard Communication Standard (2012), it is

imperative to adhere to established laboratory safety protocols and local regulations for its

disposal.[1]

Key Disposal Considerations
The primary methods for laboratory chemical waste disposal include collection by a certified

environmental health and safety (EHS) provider, and in some cases for non-hazardous

materials, disposal via sanitary sewer or regular trash, contingent on institutional and local

guidelines.[2][3] All chemical waste, including Glutamylisoleucine, should be clearly labeled

and segregated to prevent accidental mixing with incompatible substances.[4][5]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Glutamylisoleucine
and its constituent amino acids, which inform its non-hazardous nature.
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Property Glutamylisoleucine L-Glutamic Acid L-Isoleucine

Molecular Formula C11H20N2O5 C5H9NO4 C6H13NO2

Molecular Weight 260.29 g/mol [6] 147.13 g/mol 131.17 g/mol [7]

Appearance Solid[6]
White crystalline

powder

White crystalline

powder[7]

Water Solubility 6.55 g/L (Predicted) 8.64 g/L at 25°C 41.2 g/L at 25°C

Classification
Not considered

hazardous[1]

Not classified as

hazardous

Not classified as

hazardous[8]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the proper disposal of

Glutamylisoleucine. This procedure should be adapted to comply with the specific guidelines

set forth by your institution's EHS department.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

2. Waste Identification and Segregation:

Ensure the waste container is clearly and accurately labeled as "Glutamylisoleucine" or

with its chemical formula.[5] Do not mix with other chemical waste to avoid unintended

reactions.[4]

3. Disposal of Uncontaminated Glutamylisoleucine (Solid):

Option 1: EHS Collection (Preferred Method):

Place the solid Glutamylisoleucine in a securely sealed, chemically compatible container.

Store the container in a designated hazardous waste accumulation area.[4]

Arrange for pickup by your institution's EHS department.[9]
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Option 2: Trash Disposal (If Permitted):

Confirm with your institution's EHS guidelines if non-hazardous solid waste can be

disposed of in the regular trash.[3]

If permitted, place the solid in a tightly sealed container to prevent dust formation.[1][3]

4. Disposal of Aqueous Solutions of Glutamylisoleucine:

Option 1: EHS Collection (Preferred Method):

Collect the aqueous solution in a sealed, leak-proof container.

Label the container with the contents and concentration.

Store in the designated waste accumulation area for EHS pickup.

Option 2: Drain Disposal (If Permitted and in Small Quantities):

Verify with your institution's EHS guidelines if drain disposal of non-hazardous, water-

soluble materials is allowed.[2][3]

Generally, this is only permissible for small quantities (a few hundred grams or milliliters

per day).[3]

The pH of the solution should be between 5.5 and 10.5.[3]

Flush the drain with copious amounts of water (at least 20 parts water to 1 part solution)

during and after disposal.[2]

5. Disposal of Contaminated Materials:

Any materials (e.g., weighing paper, gloves, absorbent pads) contaminated with

Glutamylisoleucine should be placed in a sealed bag or container and disposed of through

the EHS office.

Experimental Workflow for Disposal Decision
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The following diagram illustrates the decision-making process for the proper disposal of

Glutamylisoleucine.

Start: Glutamylisoleucine Waste

Is the waste solid or aqueous?

Solid Glutamylisoleucine

Solid

Aqueous Glutamylisoleucine Solution

Aqueous

Consult Institutional EHS Guidelines for Solid Waste

Consult Institutional EHS Guidelines for Aqueous Waste

Trash Disposal Permitted?

Package, Label, and Store for EHS Pickup

No (Preferred)

Seal in Container and Dispose in Regular Trash

Yes

End: Proper Disposal

Drain Disposal Permitted for Small Quantities?

Collect, Label, and Store for EHS Pickup

No (Preferred) Is pH between 5.5 and 10.5?

Yes

No

Flush with Copious Amounts of Water

Yes
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Click to download full resolution via product page

Caption: Decision workflow for Glutamylisoleucine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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